Cas no 4673-45-4 (2(1H)-Pyrimidinone,1,3-dibutyltetrahydro-)
4673-45-4 structure
Product Name:2(1H)-Pyrimidinone,1,3-dibutyltetrahydro-
CAS No:4673-45-4
MF:C16H17NO
MW:239.312284231186
CID:334098
PubChem ID:5235849
Update Time:2025-04-19
2(1H)-Pyrimidinone,1,3-dibutyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrimidinone,1,3-dibutyltetrahydro-
- 1-(4-methoxyphenyl)-N-(2-phenylethyl)methanimine
- benzeneethanamine, N-[(1E)-(4-methoxyphenyl)methylene]-
- N-[(E)-(4-Methoxyphenyl)methylene]-2-phenylethanamine
- AC1NR7KN
- SCHEMBL22340867
- AKOS002199498
- 4673-45-4
- DTXSID60412165
- 1,3-Dibutyltetrahydro-2(1H)-pyrimidinone
-
- Inchi: 1S/C16H17NO/c1-18-16-9-7-15(8-10-16)13-17-12-11-14-5-3-2-4-6-14/h2-10,13H,11-12H2,1H3/b17-13+
- InChI Key: LIEINIMOJFWECY-GHRIWEEISA-N
- SMILES: O(C)C1C=CC(=CC=1)/C=N/CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 239.13111
- Monoisotopic Mass: 239.131014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6
- XLogP3: 3.4
Experimental Properties
- Density: 0.938
- Boiling Point: 316 ºC
- Flash Point: 122 ºC
- Refractive Index: 1.531
- PSA: 21.59
2(1H)-Pyrimidinone,1,3-dibutyltetrahydro- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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